Cas no 30614-22-3 (Pirimicarb-desmethyl)

• Product Name: Pirimicarb-desmethyl
• CAS No: 30614-22-3
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 310182
• PubChem ID: 329754694
• Update Time: 2025-05-22

Pirimicarb-desmethyl Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N,N-dimethyl-, 5,6-dimethyl-2-(methylamino)-4-pyrimidinyl ester
• [5,6-dimethyl-2-(methylamino)pyrimidin-4-yl] N,N-dimethylcarbamate
• Desmethyl-pirimicarb
• PIRIMICARB-DEMETHYL
• Pirimicarb-desmethyl
• 2-Methylamino-5,6-dimethylpyrimidin-4-yl dimethylcarbamate
• 4-dimethylcarbamoyloxy-5,6-dimethyl-2-methylamino-pyrimidine
• 5,6-Dimethyl-2-(methylamino)-4-pyrimidinyl dimethylcarbamate
• 5,6-dimethyl-2-(methylamino)-4-pyrimidinyl-dimethylcarbamat
• 5,6-Dimethyl-2-methylamino-4-pyrimidinyl dimethylcarbamate
• Carbamic acid,dimethyl-,5,6-dimethyl-2-(methylamino)-4-pyrimidinyl ester
• Desmethylpirimicarb
• 1ST20261
• DTXSID20865552
• Pyrimidin-4-ol, 2-methylamino, 5,6-dimethyl, N,N-dimethylcarbamate
• GTKRZJVAXAQBMB-UHFFFAOYSA-N
• Desmethyl-pirimicarb, PESTANAL(R), analytical standard
• Pirimicarb-desmethyl 10 microg/mL in Acetonitrile
• Pirimicarb III
• SCHEMBL17602853
• Desmethyl-Pirimicarb, RO34836
• NS00004616
• Carbamic acid, dimethyl-, 5,6-dimethyl-2-(methylamino)-4-pyrimidinyl ester
• 30614-22-3
• Carbamic acid, dimethyl-, 5,6-dimethyl-2-(methylamino)-4-pyrimidinyl ester (8CI,9CI); 5,6-Dimethyl-2-(methylamino)-4-pyrimidinyl dimethylcarbamate; Pirimicarb III; Carbamic acid, N,N-dimethyl-, 5,6-dimethyl-2-(methylamino)-4-pyrimidinyl ester
• 5,6-dimethyl-2-(methylamino)pyrimidin-4-yl dimethylcarbamate

• MDL： MFCD01940516
• Inchi： 1S/C10H16N4O2/c1-6-7(2)12-9(11-3)13-8(6)16-10(15)14(4)5/h1-5H3,(H,11,12,13)
• InChI Key： GTKRZJVAXAQBMB-UHFFFAOYSA-N
• SMILES： O(C(N(C)C)=O)C1=C(C)C(C)=NC(NC)=N1

Computed Properties

• Exact Mass: 224.12700
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35000
• LogP: 1.26850

Pirimicarb-desmethyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H315-H319-H335-H400
• Warning Statement： P261-P264-P273-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN2810 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-50/53
• Safety Instruction： 26-45-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on Pirimicarb-desmethyl

Comprehensive Analysis of Pirimicarb-desmethyl (CAS No. 30614-22-3): Properties, Applications, and Environmental Impact

Pirimicarb-desmethyl (CAS No. 30614-22-3) is a metabolite of the widely used carbamate insecticide Pirimicarb. As a desmethyl derivative, it plays a significant role in environmental monitoring and residue analysis. This compound has garnered attention due to its persistence in agricultural ecosystems and its implications for sustainable farming practices. Researchers and regulators are increasingly focusing on degradation products like Pirimicarb-desmethyl to assess long-term environmental impacts.

The chemical structure of Pirimicarb-desmethyl features a modified dimethylamino group, which influences its polarity and solubility characteristics. With a molecular weight of 237.29 g/mol, this compound exhibits different physicochemical properties compared to its parent molecule. Recent studies using LC-MS/MS techniques have improved detection limits for this analyte in complex matrices, addressing growing concerns about trace-level contaminants in food chains.

In modern agricultural analytics, Pirimicarb-desmethyl serves as an important marker for pesticide residue monitoring programs. Regulatory bodies worldwide have established maximum residue limits (MRLs) that include consideration of such metabolites. The compound's behavior in soil-water systems has become a hot research topic, particularly regarding its mobility and potential for groundwater contamination. Advanced bioremediation approaches are being explored to mitigate its environmental persistence.

The detection and quantification of Pirimicarb-desmethyl present unique challenges for analytical chemists. Modern laboratories employ sophisticated chromatographic methods coupled with mass spectrometry to achieve the required sensitivity and selectivity. Recent innovations in sample preparation techniques, such as QuEChERS extraction, have significantly improved recovery rates for this polar metabolite in various substrates.

From an ecological perspective, the formation of Pirimicarb-desmethyl represents a critical step in the environmental fate of applied pesticides. Its half-life in different media varies significantly depending on environmental conditions, making climate-specific degradation studies particularly valuable. The compound's interaction with soil microbiota has emerged as a key area of investigation, with implications for developing biodegradation strategies.

Quality control laboratories handling Pirimicarb-desmethyl reference standards must address several technical considerations. Proper storage conditions (-20°C in amber vials) are essential to maintain stability, while analytical method validation must account for potential matrix effects. The growing demand for certified reference materials reflects increased regulatory scrutiny of pesticide metabolites in food safety programs.

Emerging research explores the photodegradation pathways of Pirimicarb-desmethyl under simulated sunlight conditions. These studies contribute valuable data for predicting environmental behavior and designing advanced oxidation processes for water treatment. The compound's reaction kinetics with hydroxyl radicals have particular relevance for developing water purification technologies in agricultural regions.

From a regulatory standpoint, the inclusion of Pirimicarb-desmethyl in monitoring programs reflects evolving understanding of pesticide metabolite toxicity. While generally less bioactive than the parent compound, its potential for bioaccumulation warrants continued surveillance. International harmonization of residue definitions for compliance testing remains an active discussion among food safety authorities.

The analytical chemistry community continues to refine methods for Pirimicarb-desmethyl determination, with recent focus on high-throughput screening approaches. Novel extraction sorbents and chromatographic stationary phases have shown promise in improving method performance characteristics. These advancements support the agricultural industry's need for reliable data to demonstrate compliance with increasingly stringent food safety standards.

Future research directions for Pirimicarb-desmethyl include detailed investigation of its transformation products in various environmental compartments. The development of isotope-labeled analogs has facilitated more accurate tracking of degradation pathways. Such studies are crucial for improving environmental risk assessments and informing integrated pest management strategies that minimize ecological impact while maintaining agricultural productivity.